Cas no 112889-45-9 (Propanoic acid, ethoxy-, ethyl ester)
112889-45-9 structure
Product Name:Propanoic acid, ethoxy-, ethyl ester
CAS No:112889-45-9
MF:C7H14O3
MW:146.184262752533
CID:1200920
PubChem ID:247453
Update Time:2025-04-20
Propanoic acid, ethoxy-, ethyl ester Chemical and Physical Properties
Names and Identifiers
-
- Propanoic acid, ethoxy-, ethyl ester
- ethyl 2-ethoxypropanoate
- 7737-40-8
- NSC61984
- SCHEMBL37035
- DTXSID80289573
- ethyl2-ethoxypropanoate
- G30228
- Propanoic acid,2-ethoxy-,ethyl ester
- ethoxy ethyl propionate
- ETHYL 2-ETHOXYPROPIONATE
- 112889-45-9
- 2-Ethoxypropionic acid ethyl ester
- EN300-138893
- NSC-61984
- CS-0234133
-
- Inchi: 1S/C7H14O3/c1-4-9-6(3)7(8)10-5-2/h6H,4-5H2,1-3H3
- InChI Key: UHKJHMOIRYZSTH-UHFFFAOYSA-N
- SMILES: O(CC)C(C(=O)OCC)C
Computed Properties
- Exact Mass: 146.09432
- Monoisotopic Mass: 146.094
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 10
- Rotatable Bond Count: 5
- Complexity: 101
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 35.5A^2
- XLogP3: 1.1
Experimental Properties
- Density: 0.947
- Boiling Point: 182.5°Cat760mmHg
- Flash Point: 58.7°C
- Refractive Index: 1.406
- PSA: 35.53
- LogP: 0.97450
Propanoic acid, ethoxy-, ethyl ester Related Literature
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Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Kaiyuan Huang,Wangkang Qiu,Meilian Ou,Xiaorui Liu,Zenan Liao,Sheng Chu RSC Adv., 2020,10, 18824-18829
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Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
-
Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
-
H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
112889-45-9 (Propanoic acid, ethoxy-, ethyl ester) Related Products
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- 7492-70-8(Butanoic acid, 2-butoxy-1-methyl-2-oxoethyl ester)
- 37555-99-0(2-Ethoxy-malonic acid diethyl ester)
- 26780-50-7(Poly(D,L-lactide-co-glycolide), Resomer RG 858 S, Mw 190000-240000)
- 687-47-8((-)-Ethyl L-Lactate)
- 3853-80-3((+/-)-2-ACETOXYPROPIONIC ACID)
- 29671-83-8(2-hydroxyethyl 2-hydroxypropanoate)
- 17639-76-8(Methyl 2-Methoxypropionate)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
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